Cas no 1368808-72-3 (2-5-(thiophen-2-yl)-1,2-oxazol-4-ylethan-1-amine)

• Product Name: 2-5-(thiophen-2-yl)-1,2-oxazol-4-ylethan-1-amine
• CAS No: 1368808-72-3
• MF: C₉H₁₀N₂OS
• MW: 194.253500461578
• CID: 5903464
• PubChem ID: 82281801
• Update Time: 2025-07-20

2-5-(thiophen-2-yl)-1,2-oxazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazoleethanamine, 5-(2-thienyl)-
• 2-5-(thiophen-2-yl)-1,2-oxazol-4-ylethan-1-amine
• EN300-1270027
• 2-[5-(THIOPHEN-2-YL)-1,2-OXAZOL-4-YL]ETHAN-1-AMINE
• 1368808-72-3

• Inchi： 1S/C9H10N2OS/c10-4-3-7-6-11-12-9(7)8-2-1-5-13-8/h1-2,5-6H,3-4,10H2
• InChI Key： ZDTAVJCFYWRPHM-UHFFFAOYSA-N
• SMILES： O1C(C2SC=CC=2)=C(CCN)C=N1

Computed Properties

• Exact Mass: 194.05138412g/mol
• Monoisotopic Mass: 194.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Boiling Point: 370.9±37.0 °C(Predicted)
• pka: 9.00±0.10(Predicted)

Additional information on 2-5-(thiophen-2-yl)-1,2-oxazol-4-ylethan-1-amine

Introduction to 2-5-(thiophen-2-yl)-1,2-oxazol-4-ylethan-1-amine (CAS No. 1368808-72-3)

2-5-(thiophen-2-yl)-1,2-oxazol-4-ylethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1368808-72-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the oxazole-thiophene hybrid class, a structural motif known for its versatile biological activities and potential therapeutic applications. The presence of both thiophene and oxazole rings in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structure of 2-5-(thiophen-2-yl)-1,2-oxazol-4-ylethan-1-amine features a thiophene ring at the 2-position, connected to an ethylamine moiety through an oxazole ring at the 4-position. This arrangement creates a rigid bicyclic system with potential for interactions with biological targets such as enzymes and receptors. The compound’s chemical stability and reactivity make it an attractive candidate for further derivatization and optimization in synthetic chemistry.

In recent years, there has been growing interest in oxazole-thiophene hybrids due to their demonstrated efficacy in various pharmacological assays. These compounds have shown promise as intermediates in the synthesis of novel therapeutic agents targeting neurological disorders, inflammatory conditions, and infectious diseases. The biological activity of 2-5-(thiophen-2-yl)-1,2-oxazol-4-ylethan-1-amine has been explored in several preclinical studies, where it exhibited notable properties that warrant further investigation.

One of the most compelling aspects of this compound is its potential role as a pharmacological probe. The interaction between the thiophene and oxazole moieties can modulate the compound’s binding affinity to specific biological targets. This feature is particularly relevant in the development of small-molecule inhibitors designed to modulate enzyme activity or receptor binding. For instance, studies have suggested that derivatives of this class may interact with kinases and other signaling proteins involved in cancer progression.

The synthetic pathways for preparing 2-5-(thiophen-2-yl)-1,2-oxazol-4-ylethan-1-am ine have been refined to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions, cyclization processes, and functional group transformations have been employed to construct the desired molecular architecture efficiently. These synthetic strategies not only highlight the compound’s accessibility but also underscore its utility as a building block for more complex drug candidates.

Recent advancements in computational chemistry have further enhanced the understanding of the molecular interactions of 2 -5-(thiophen -2 - yl) - 1 , 2 - oxazol -4 - ylethan -1 - am ine . Molecular docking studies have revealed that this compound can bind effectively to various protein targets, including those implicated in metabolic disorders and neurodegenerative diseases. These findings provide a strong rationale for exploring its potential as a lead compound in drug discovery efforts.

The pharmacokinetic profile of 2 -5 -(thiophen -2 - yl) - 1 , 2 - oxazol -4 - ylethan -1 - am ine is another critical aspect that has been examined. Preliminary data indicate that the compound exhibits favorable solubility and metabolic stability, suggesting its suitability for oral administration. Additionally, its moderate bioavailability suggests that it could be developed into a viable therapeutic agent with reasonable absorption and distribution throughout the body.

In conclusion, 2 -5 -(thiophen -2 - yl) - 1 , 2 - oxazol -4 - ylethan -1 - am ine (CAS No. 1368808723) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity and favorable pharmacokinetic properties, position it as a valuable asset in the quest for novel therapeutic interventions. As research continues to uncover new applications for this class of compounds, their potential role in addressing unmet medical needs will undoubtedly become more pronounced.